5-bromo-N-(4-((2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)phenyl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[4-[(2-methyl-6-pyrazol-1-ylpyrimidin-4-yl)amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C19H15BrN6O2/c1-12-22-17(11-18(23-12)26-10-2-9-21-26)24-13-3-5-14(6-4-13)25-19(27)15-7-8-16(20)28-15/h2-11H,1H3,(H,25,27)(H,22,23,24)
• InChI Key: ZBCZCRBKVBFLKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2C=CC=N2)NC3=CC=C(C=C3)NC(=O)C4=CC=C(O4)Br
• Molecular Formula: C19H15BrN6O2
• Molecular Weight: 439.3 g/mol

Description

The compound “5-bromo-N-(4-((2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)amino)phenyl)furan-2-carboxamide” is a complex organic molecule that contains several functional groups and heterocyclic rings. It includes a pyrazole ring, a pyrimidine ring, a phenyl ring, and a furan ring. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be planar due to the presence of the conjugated system of the pyrazole and pyrimidine rings. The bromine atom attached to the pyrimidine ring would add some steric bulk.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the electron-rich pyrazole and pyrimidine rings, as well as the electron-withdrawing bromine atom. These features could make the compound susceptible to electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the polar amide group and the aromatic rings could make the compound relatively insoluble in water.

Scientific Research Applications

Antimicrobial Activity

. This suggests that our compound could potentially be used in the development of new antimicrobial drugs.

Antitumor Activity

. This indicates that our compound could be investigated for its potential use in cancer treatment.

Anti-inflammatory Activity

. This suggests that our compound could be used in the treatment of inflammatory diseases.

Antidiabetic Activity

. This implies that our compound could potentially be used in the management of diabetes.

Antileishmanial Activity

. This suggests that our compound could be used in the treatment of leishmaniasis, a tropical disease caused by Leishmania parasites.

Antimalarial Activity

. This indicates that our compound could potentially be used in the treatment of malaria.

Anti-Alzheimer’s Disease Activity

.

Antioxidant Activity

. This suggests that our compound could potentially be used in the management of diseases caused by oxidative stress.

Future Directions

Given the structural complexity and the presence of several functional groups, this compound could be a subject of future research in medicinal chemistry. Its potential biological activities could be explored, and it could serve as a starting point for the development of new drugs.

Mechanism of Action

Target of Action

The primary targets of the compound are yet to be identified. Compounds with similar structures, such as imidazole and indole derivatives, have been found to bind with high affinity to multiple receptors , which could suggest a broad range of potential targets for this compound.

Mode of Action

Based on the structure and the known activities of similar compounds, it is likely that it interacts with its targets through hydrogen bonding and other non-covalent interactions . These interactions may induce conformational changes in the target proteins, altering their activity and triggering downstream effects.

Biochemical Pathways

Similar compounds have been shown to influence a variety of biological processes, including inflammation, viral replication, and oxidative stress . Therefore, it is possible that this compound could also affect these or other related pathways.

Result of Action

Based on the known activities of similar compounds, it is likely that it could have a variety of effects, such as inhibiting the activity of certain enzymes, modulating the expression of specific genes, or disrupting cellular signaling pathways .